3-fluoro-N-(4-isobutoxyphenyl)benzamide

• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol
• IUPAC Name: 3-fluoro-N-[4-(2-methylpropoxy)phenyl]benzamide
• InChI: InChI=1S/C17H18FNO2/c1-12(2)11-21-16-8-6-15(7-9-16)19-17(20)13-4-3-5-14(18)10-13/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: OQRYFBPTTMJHEO-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)F

Description

3-fluoro-N-(4-isobutoxyphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzamide and has a fluorine atom attached to it, which makes it unique and interesting for research purposes.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-isobutoxyphenyl)benzamide involves the inhibition of specific enzymes and proteins in cells. It binds to the active site of these enzymes and proteins, preventing them from functioning properly. This leads to the inhibition of cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-(4-isobutoxyphenyl)benzamide are dependent on the specific application. In cancer research, it inhibits the growth of cancer cells and induces apoptosis. In anti-inflammatory research, it inhibits the production of inflammatory cytokines. In Alzheimer's disease research, it binds to amyloid-beta plaques in the brain. Overall, it has shown to have minimal toxicity and high selectivity for specific targets.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-(4-isobutoxyphenyl)benzamide in lab experiments include its high selectivity for specific targets, minimal toxicity, and ease of synthesis. However, its limitations include its relatively short half-life and the need for further optimization to increase its efficacy.

Future Directions

There are several future directions for the research of 3-fluoro-N-(4-isobutoxyphenyl)benzamide. One direction is to optimize its synthesis method to increase its yield and purity. Another direction is to study its potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Furthermore, there is a need for further studies to understand its mechanism of action and to optimize its efficacy for specific targets.
Conclusion:
In conclusion, 3-fluoro-N-(4-isobutoxyphenyl)benzamide has shown promising results in various scientific research applications. Its unique structure and mechanism of action make it an interesting compound for further study. Further optimization and research are needed to fully understand its potential applications and to increase its efficacy for specific targets.

Synthesis Methods

The synthesis of 3-fluoro-N-(4-isobutoxyphenyl)benzamide involves several steps. The first step is the synthesis of 4-isobutoxyphenylboronic acid, which is then coupled with 3-fluorobenzoyl chloride to form 3-fluoro-N-(4-isobutoxyphenyl)benzamide. This method has been optimized and yields high purity of the compound.

Scientific Research Applications

3-fluoro-N-(4-isobutoxyphenyl)benzamide has been extensively studied for its potential applications in various fields. It has shown promising results in cancer research, as it inhibits the growth of cancer cells by inducing apoptosis. It has also been studied for its anti-inflammatory properties, as it inhibits the production of inflammatory cytokines. Furthermore, it has been studied for its potential use as a diagnostic tool for Alzheimer's disease, as it binds to amyloid-beta plaques in the brain.